Cas no 52819-08-6 (3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide)

3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide structure
52819-08-6 structure
Product Name:3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide
CAS No:52819-08-6
MF:C4H4Cl2O2S
MW:187.044358253479
CID:1579384
PubChem ID:284976
Update Time:2025-04-21

3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide
    • NSC141473
    • AC1Q3FHZ
    • AC1L622I
    • CTK4J6566
    • AR-1E9070
    • AKOS003630545
    • AG-K-61196
    • NSC-141473
    • NSC141473; AC1Q3FHZ; AC1L622I; CTK4J6566; AR-1E9070; AKOS003630545; AG-K-61196; NSC-141473;
    • 52819-08-6
    • DS-013913
    • DTXSID00301160
    • Inchi: 1S/C4H4Cl2O2S/c5-3-1-9(7,8)2-4(3)6/h1,4H,2H2
    • InChI Key: ZHMIPISBHVLXKQ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CS(C1)(=O)=O)Cl

Computed Properties

  • Exact Mass: 185.93102
  • Monoisotopic Mass: 185.9309059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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